N-(2-(4-cyclopropyl-5-oxo-3-(pyridin-3-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)thiophene-3-carboxamide

• IUPAC Name: N-[2-(4-cyclopropyl-5-oxo-3-pyridin-3-yl-1,2,4-triazol-1-yl)ethyl]thiophene-3-carboxamide
• InChI: InChI=1S/C17H17N5O2S/c23-16(13-5-9-25-11-13)19-7-8-21-17(24)22(14-3-4-14)15(20-21)12-2-1-6-18-10-12/h1-2,5-6,9-11,14H,3-4,7-8H2,(H,19,23)
• InChI Key: YNVNNXDITHUQLL-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2C(=NN(C2=O)CCNC(=O)C3=CSC=C3)C4=CN=CC=C4
• Molecular Formula: C17H17N5O2S
• Molecular Weight: 355.4 g/mol
• CAS No.: 1798672-92-0

Description

N-(2-(4-cyclopropyl-5-oxo-3-(pyridin-3-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)thiophene-3-carboxamide is a useful research compound. Its molecular formula is C17H17N5O2S and its molecular weight is 355.42. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis

The compound and its derivatives are pivotal in the synthesis of heterocyclic compounds, which are crucial in pharmaceuticals, agrochemicals, and materials science. Studies like that by Mohareb et al. (2004) demonstrate the synthesis of heterocyclic compounds like pyrazole, isoxazole, and pyrimidine derivatives from thiophenylhydrazonoacetates, showcasing the versatility of thiophene derivatives in creating a variety of bioactive molecules (R. Mohareb, S. Sherif, H. Gaber, S. S. Ghabrial, & Susan I. Aziz, 2004).

Structural and Spectroscopic Characterization

The structural and spectroscopic characterization of compounds related to N-(2-(4-cyclopropyl-5-oxo-3-(pyridin-3-yl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)thiophene-3-carboxamide provides insights into their chemical behavior and potential applications. For example, Mukhtar et al. (2012) detailed the crystal structure of a related compound, highlighting the importance of structural analysis in understanding the properties of such complex molecules (A. Mukhtar, M. Tahir, M. Khan, Abdul Qayyum Ather, & Naveed Sajid, 2012).

Catalysis and Chemical Reactions

Compounds containing thiophene and triazole units serve as catalysts or intermediates in chemical reactions, including cyclopropanation and other transformations. Nishiyama et al. (1995) explored the use of chiral ruthenium(II) complexes in asymmetric cyclopropanation, indicating the broader applicability of related compounds in catalytic processes (H. Nishiyama, Y. Itoh, Yuji Sugawara, H. Matsumoto, K. Aoki, & K. Itoh, 1995).

Synthesis of Heterocycles

The synthesis of novel heterocyclic compounds is a significant area of research. El-Meligie et al. (2020) reported on the use of thiophene derivatives for preparing thieno[3,2-d]pyrimidine and thieno[3,4-b]pyridine derivatives, showcasing the compound's utility in developing new heterocyclic molecules with potential biological activity (S. El-Meligie, N. Khalil, H. B. El‐Nassan, & A. Ibraheem, 2020).